4-chloro-N,N-dimethylpyridine-2-carboxamide hydrochloride

• IUPAC Name: 4-chloro-N,N-dimethylpyridine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C8H9ClN2O.ClH/c1-11(2)8(12)7-5-6(9)3-4-10-7;/h3-5H,1-2H3;1H
• InChI Key: CENPVSIXVUNUBC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=NC=CC(=C1)Cl.Cl
• Molecular Formula: C8H10Cl2N2O
• Molecular Weight: 221.08 g/mol
• CAS No.: 1909316-38-6

Description

4-chloro-N,N-dimethylpyridine-2-carboxamide hydrochloride is a chemical compound with the CAS number 1909316-38-6. It is used for research and development purposes.

Molecular Structure Analysis

The molecular formula of this compound is C8H9ClN2O. The molecular weight is 184.62. The structure includes a pyridine ring with a chlorine atom at the 4th position and a carboxamide group at the 2nd position.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available resources. It is known to be a solid.

Scientific Research Applications

Biological Monitoring and Metabolite Analysis

Research has explored the metabolism and detection of chemicals structurally similar to "4-chloro-N,N-dimethylpyridine-2-carboxamide hydrochloride" in biological systems. For instance, studies on pirimicarb, a dimethylamine-containing insecticide, have led to the development of methods for monitoring exposure through the analysis of hydroxypyrimidines in human urine. These methods are critical for assessing occupational and environmental exposure to various compounds (Hardt, Appl, & Angerer, 1999).

Pharmacokinetics and Drug Development

Research into compounds like N-[2-(dimethylamino)ethyl]acridine-4-carboxamide (DACA) highlights the importance of understanding the pharmacokinetics and metabolic pathways of chemical agents. These studies provide insights into how compounds are processed in the body, aiding in the development of new drugs and therapeutic agents. For example, a phase I study of DACA for cancer treatment elucidated its metabolism, offering guidance for dose adjustments and highlighting potential pathways for drug development (Schofield et al., 1999).

Environmental and Occupational Exposure

Research also focuses on the environmental and occupational exposure to chemicals, assessing their presence in various settings and their potential health impacts. For example, studies on the presence of organophosphate and pyrethroid pesticides in residential areas and their metabolites in children's urine emphasize the importance of monitoring and managing chemical exposure to protect public health (Fenske et al., 2002).

Analytical Methods for Compound Detection

Developing analytical methods for detecting and quantifying chemical compounds is crucial for research and safety assessments. Studies on methods for quantifying bioactive pyridines in human plasma and urine after coffee consumption, for example, demonstrate the application of advanced analytical techniques in understanding the metabolism and effects of dietary compounds (Lang et al., 2010).

Safety and Hazards

The safety data sheet for 4-chloro-N,N-dimethylpyridine-2-carboxamide indicates that it may cause eye irritation and may be harmful if swallowed. It is recommended to handle the compound with appropriate personal protective equipment.